Cas no 2171580-15-5 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopentanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopentanoic acid
• CAS No: 2171580-15-5
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6195749
• PubChem ID: 165961798
• Update Time: 2025-07-18

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopentanoic acid
• EN300-1504308
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]pentanoic acid
• 2171580-15-5

• Inchi： 1S/C25H30N2O6/c1-16(11-12-23(28)29)26-24(30)22(13-14-32-2)27-25(31)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,11-15H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： RISADPNKIJCBTM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C)CCC(=O)O)=O)CCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopentanoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopentanoic Acid (CAS No. 2171580-15-5): A Comprehensive Overview

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopentanoic acid (CAS No. 2171580-15-5) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential applications. This compound, often referred to as Fmoc-Lys(Mbh)-OH, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and proteins. The Fmoc (9-fluorenylmethoxycarbonyl) group is a widely used protecting group in solid-phase peptide synthesis (SPPS), while the methoxybutanamidopentanoic acid moiety provides additional functional groups for further chemical modifications.

The Fmoc-Lys(Mbh)-OH compound is particularly valuable in the development of therapeutic peptides and proteins, where precise control over the amino acid sequence and functional groups is essential. Recent advancements in peptide chemistry have highlighted the importance of protecting groups like Fmoc in ensuring the stability and purity of synthesized peptides. The methoxybutanamidopentanoic acid component adds an extra layer of complexity, allowing for the introduction of specific functional groups that can enhance the pharmacological properties of the final product.

In terms of its chemical structure, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopentanoic acid consists of a central lysine residue with an Fmoc protecting group on the amino terminus and a methoxybutanamido group on the side chain. The Fmoc group is known for its ease of removal under mild conditions, making it an ideal choice for stepwise peptide synthesis. The methoxybutanamido group, on the other hand, introduces a hydrophobic moiety that can influence the solubility and stability of the peptide.

The synthesis of Fmoc-Lys(Mbh)-OH typically involves several steps, including the protection of the lysine residue with Fmoc, followed by the introduction of the methoxybutanamido group through a coupling reaction. This process requires careful control over reaction conditions to ensure high yields and purity. Recent studies have explored various catalysts and solvents to optimize these reactions, leading to more efficient and cost-effective synthesis methods.

In addition to its role in peptide synthesis, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopentanoic acid has shown promise in other areas of chemical biology. For instance, it has been used as a building block in the development of peptidomimetics, which are small molecule analogs designed to mimic the biological activity of peptides. These peptidomimetics can be used to target specific protein-protein interactions or enzyme activities, making them valuable tools in drug discovery and development.

The pharmacological properties of compounds derived from Fmoc-Lys(Mbh)-OH have also been extensively studied. Research has shown that these compounds can exhibit potent biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. For example, a recent study published in the Journal of Medicinal Chemistry reported that a peptidomimetic derived from Fmoc-Lys(Mbh)-OH demonstrated significant inhibition of cancer cell proliferation in vitro. This finding highlights the potential therapeutic applications of this compound and its derivatives.

Beyond its direct applications in drug development, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopentanoic acid has also been used as a tool for studying protein structure and function. By incorporating this compound into peptides or proteins, researchers can gain insights into how specific modifications affect protein stability, folding, and interactions with other molecules. This information is crucial for understanding fundamental biological processes and designing more effective therapeutic agents.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopentanoic acid (CAS No. 2171580-15-5) is a versatile compound with significant potential in various areas of chemical biology and medicinal chemistry. Its unique structural features make it an invaluable tool for peptide synthesis, drug discovery, and protein research. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.